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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097

An In-depth Technical Guide to Furan-3-ylethynyltrimethylsilane

This technical guide provides a comprehensive overview of the core properties, synthesis,
reactivity, and potential applications of Furan-3-ylethynyltrimethylsilane, a heterocyclic
building block relevant to researchers, scientists, and professionals in drug development.

Core Properties

Furan-3-ylethynyltrimethylsilane is a colorless to yellow liquid. Its fundamental physical and
chemical properties are summarized below.

Property Value Reference
Molecular Formula CoH120Si [1][2][3]
Molecular Weight 164.28 g/mol [1112][3]
CAS Number 465521-19-1 [1][2][3]
Boiling Point 184-186 °C [1][4][5]
Density 0.906 g/mL at 25 °C [11[4115]
Refractive Index n20/D 1.4910 [1][4]

Flash Point 65 °C (149.0 °F) [1][5]

Purity >95% to 97% [11[3]
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Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Furan-
3-ylethynyltrimethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (*H) NMR spectroscopy is a powerful tool for confirming the structure of Furan-3-
ylethynyltrimethylsilane. The key chemical shifts are detailed below.[6]

Chemical Shift ()

Protons . Multiplicity Integration
in ppm

(CH3)s3Si- 0.23 singlet 9H

Furan-H 6.44 multiplet 1H

Furan-H 7.34 multiplet 1H

Furan-H 7.63 multiplet 1H

Solvent: CDClIs, Frequency: 400 MHz[6]
Infrared (IR) Spectroscopy

While specific IR data for Furan-3-ylethynyltrimethylsilane is not readily available, the
expected characteristic absorptions would include:

e ~3130 cm~* (aromatic C-H stretch)

e ~2150 cm~1 (C=C stretch, alkyne)

e ~1500, ~1450 cm~* (aromatic C=C stretch)
e ~1250 cm~! (Si-CHs stretch)

e ~1180 cm~1 (C-O-C stretch of the furan ring)[7]

Synthesis of Furan-3-ylethynyltrimethylsilane
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A common synthetic route to Furan-3-ylethynyltrimethylsilane involves the reaction of 3-(2,2-

dibromovinyl)furan with n-butyllithium followed by quenching with chlorotrimethylsilane.[6]

Experimental Protocol

A solution of 3-(2,2-dibromovinyl)furan (7.9 mmol) in tetrahydrofuran (THF, 20 mL) is cooled
to -78 °C.[6]

1.6 M n-butyllithium in hexane (16.3 mmol) is added to the stirred solution over 3 minutes.[6]

After 1 hour at -78 °C, the cooling bath is removed, and the mixture is allowed to warm to
room temperature.[6]

The reaction is stirred for an additional 1.5 hours at room temperature.[6]

The mixture is then cooled back to -78 °C, and chlorotrimethylsilane (23.8 mmol) is added
dropwise.[6]

The reaction mixture is allowed to gradually warm to room temperature and is stirred for 19
hours.[6]

The reaction is quenched by pouring it into an ice-cold mixture of diethyl ether and saturated
agueous sodium bicarbonate solution.[6]

The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.[6]

The combined organic layers are dried over magnesium sulfate, filtered, and concentrated
under reduced pressure to yield the crude Furan-3-ylethynyltrimethylsilane as a yellow oil.
[6] This crude product can often be used in subsequent steps without further purification.[6]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1316097?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.benchchem.com/product/b1316097?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.chemicalbook.com/synthesis/furan-3-ylethynyltrimethylsilane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of Furan-3-ylethynyltrimethylsilane

Start: 3-(2,2-dibromovinyl)furan in THF

Add n-BuLi at -78 °C

Warm to Room Temperature

Cool to -78 °C

Add TMSCI

Warm to Room Temperature (19h)

Aqueous Workup (Et20/NaHCO3)

Extraction and Drying

End: Crude Furan-3-ylethynyltrimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for Furan-3-ylethynyltrimethylsilane.
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Reactivity and Potential Applications

Reactivity

The reactivity of Furan-3-ylethynyltrimethylsilane is primarily dictated by the furan ring, which
is an electron-rich aromatic system.[8] It readily undergoes electrophilic aromatic substitution,
with a preference for substitution at the C2 and C5 positions due to the greater resonance
stabilization of the intermediate carbocation.[9] The trimethylsilyl group on the acetylene can be
easily removed under basic or fluoride-mediated conditions to yield the terminal alkyne, 3-
ethynylfuran, which can then participate in various coupling reactions (e.g., Sonogashira, click
chemistry).

General Electrophilic Aromatic Substitution of Furan

Electrophile (E*)

Resonance-Stabilized
Carbocation Intermediate

Substituted Furan

Click to download full resolution via product page
Caption: Electrophilic substitution pathway of the furan ring.
Applications in Drug Development

Furan derivatives are important pharmacophores found in a wide range of therapeutic agents,
exhibiting antibacterial, antiviral, anti-inflammatory, and anticancer properties.[10][11][12]
Furan-3-ylethynyltrimethylsilane serves as a valuable building block for the synthesis of
more complex molecules in drug discovery programs.[13] The furan moiety can act as a
bioisostere for a phenyl ring, potentially improving pharmacokinetic properties such as solubility
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and bioavailability.[11] The ethynyltrimethylsilane group provides a handle for introducing the
furan scaffold into target molecules via various cross-coupling methodologies.

Role as a Building Block in Drug Discovery

Synthetic Utility

Furan-3-ylethynyltrimethylsilane

Desilylation

3-Ethynylfuran

Coupling Reactions
(e.g., Sonogashira)

Drug DeVelopment

Introduction of Furan Moiety

Lead Compound Modification

Improved Pharmacokinetics

Novel Therapeutic Agents
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Click to download full resolution via product page

Caption: Logical flow of Furan-3-ylethynyltrimethylsilane in synthesis.

Safety and Handling

Furan-3-ylethynyltrimethylsilane is a combustible liquid and requires careful handling in a
well-ventilated area, preferably under a fume hood.[1] Appropriate personal protective
equipment, including gloves and safety glasses, should be worn.[14][15]
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Hazard Information Details Reference
Signal Word Warning [1114]
Pictogram GHSO07 (Exclamation Mark) [1]

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
Hazard Statements ) o [1114]
respiratory irritation.H413: May
cause long lasting harmful

effects to aquatic life.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P271: Use only
outdoors or in a well-ventilated
area.P273: Avoid release to
Precautionary Statements the enV|ronment.P30.2 +Pesz [1][4]
IF ON SKIN: Wash with plenty
of soap and water.P305 +
P351 + P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Store in a well-ventilated
place. Keep cool. It is

Storage recommended to store under
an inert atmosphere (e.g.,
Argon).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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